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Compound of Interest |

Compound Name: (S)-2-Chloro-3-methylbutyric acid
CAS No.: 26782-74-1
Cat. No.: B1631064

Executive Summary & Immediate Safety Directive

(S)-2-Chloro-3-methylbutyric acid (CAS: 26782-74-1) presents a dual-hazard profile: it is
corrosive (Skin Corr.[1] 1B) and a halogenated organic compound.[2][3][4][5][6]

CRITICAL OPERATIONAL DIRECTIVE:

o DO NOT dispose of this substance down the drain, even if neutralized. The halogenated
carbon backbone persists after acid-base neutralization, classifying it as regulated
halogenated waste.

o DO NOT mix with non-halogenated solvents (e.g., acetone, ethanol) unless unavoidable
during extraction, as this increases disposal costs and complicates incineration.

o DO NOT mix with strong oxidizers or alkali metals.

Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in designing a safe waste
stream.
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Property

Data

Operational Implication

Chemical Name

(S)-2-Chloro-3-methylbutyric
acid

Chiral halogenated carboxylic

acid

CAS Number

26782-74-1 (S-isomer) / 921-

08-4 (racemic)

Use for waste labeling and

inventory

Physical State

Liquid (Colorless to Yellow)

High viscosity; requires careful

pouring

Acidity (pKa)

~2.8 - 3.0 (Estimated)

Stronger acid than acetic acid;

corrosive to tissue

Flash Point

~81°C - 109°C

Combustible; keep away from

open flames

GHS Classification

Skin Corr.[1][7][8][9I[10][11]
[12][13] 1B, Eye Dam. 1

Requires full face shield and

chemically resistant gloves

Waste Code

D002 (Corrosive),

Halogenated

Must be incinerated; requires

segregation

Waste Stream Management & Disposal Protocols
The "Cradle-to-Grave" Workflow

The disposal pathway for (S)-2-Chloro-3-methylbutyric acid is strictly regulated due to its

organochlorine nature. Unlike simple mineral acids (HCI, H2SO4), you cannot simply neutralize

and dilute this compound for sewer discharge.

Scenario A: Disposal of Pure/Stock Chemical

o Container: Use the original container if intact. If transferring, use a High-Density

Polyethylene (HDPE) or glass container with a Teflon-lined cap.

» Labeling: Affix a hazardous waste tag immediately.[4]

o Constituents: "(S)-2-Chloro-3-methylbutyric acid"[1][8][10]

o Hazard Checkboxes: [x] Corrosive [x] Toxic [x] Halogenated
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o Storage: Store in the Acid Cabinet, specifically within a secondary containment tray
dedicated to halogenated acids. Do not store with nitric acid (oxidizer).

Scenario B: Disposal of Reaction Mixtures

If the acid is part of a reaction mixture (e.g., dissolved in DCM or Ethyl Acetate):

e Segregation is Key: If the solvent is halogenated (e.g., Dichloromethane), the entire mixture
is Halogenated Waste.

o Cross-Contamination: If the solvent is non-halogenated (e.g., Methanol), adding this acid
converts the entire volume into "Halogenated Waste" for pricing/incineration purposes.

e pH Adjustment: If the waste solution is extremely acidic (pH < 2), it is best practice to adjust
the pH to 4-9 using a dilute base (Sodium Bicarbonate) before placing it in the waste drum
to prevent drum corrosion or off-gassing, provided the reaction is not violent.

Decision Logic: Waste Stream Selection

The following diagram illustrates the decision-making process for disposing of (S)-2-Chloro-3-
methylbutyric acid.
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Waste Generation:
(S)-2-Chloro-3-methylbutyric acid

Is the waste Pure/Stock?

Label: 'Halogenated Acidic Waste' Is it a Mixture?

Identify Solvent Base

Contains Halogens

y

Store in Secondary Containment
(Acid Cabinet)

No Halogens

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., MeOH, EtOAc)

Contaminated by Acid

CLASSIFY ENTIRE MIXTURE
AS HALOGENATED WASTE

Optional: Adjust pH to 4-9
(If pH < 2 & Stable)

Disposal: Halogenated Waste Stream

(Incineration Required)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1631064?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Figure 1: Decision tree for classifying and segregating (S)-2-Chloro-3-methylbutyric acid
waste.

Emergency Spill Procedures

In the event of a spill, immediate action is required to prevent surface corrosion and vapor
inhalation.

PPE Requirements[8][11][12][13][14][15]

e Gloves: Nitrile (Double gloved) or Viton (Best). Latex is insufficient.
o Eye Protection: Chemical splash goggles (Face shield recommended for spills > 100mL).

o Respiratory: If outside a fume hood, use a respirator with Organic Vapor/Acid Gas cartridges.

Step-by-Step Cleanup Protocol

 |solate: Evacuate the immediate area and post "Do Not Enter” signage.
e Ventilate: Open windows or maximize fume hood draw if safe to do so.
e Neutralize:

o Do not use water initially (may spread the acid).

o Cover the spill with a Dry Neutralizer (Sodium Bicarbonate/Soda Ash or a commercial Acid
Spill Kit).

o Wait for the fizzing (CO2 evolution) to cease.

e Absorb: Once neutralized (pH test paper shows pH 6-8), absorb the slush with an inert
material like vermiculite or dry sand. Avoid sawdust (combustible reaction with strong
acids/oxidizers).

e Collect: Scoop into a heavy-duty plastic bag or wide-mouth jar.

o Label: "Debris from Acid Spill - Contains Halogenated Organics."[3][5]
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Scientific Rationale & Compatibility
Why Segregation Matters

Laboratories often pay for waste disposal by volume and type.[6]

» Halogenated Waste requires high-temperature incineration (>1100°C) with specific
scrubbers to capture acidic gases (HCI) and prevent dioxin formation.

* Non-Halogenated Waste (fuels blending) is often cheaper.

e The Trap: Adding even 1% (S)-2-Chloro-3-methylbutyric acid to a 20L drum of Ethanol
makes the entire drum Halogenated Waste, tripling disposal costs. Always segregate small
guantities of this acid into a dedicated "Halogenated" satellite container.

Incompatibilities

o Bases: Exothermic reaction. Violent boiling may occur if mixed rapidly with concentrated
NaOH/KOH.

o Oxidizers: Reaction with strong oxidizers can release toxic chlorine gas (

) or HClI vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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